Cas no 556-45-6 (Butanoic acid,magnesium salt (2:1))

• Product Name: Butanoic acid,magnesium salt (2:1)
• CAS No: 556-45-6
• MF: C₈H₁₄MgO₄
• MW: 198.499363422394
• CID: 370254
• PubChem ID: 6453218
• Update Time: 2025-05-24

Butanoic acid,magnesium salt (2:1) Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,magnesium salt (2:1)
• MAGNESIUM BUTYRATE
• AC1O56ZY
• AG-F-94747
• Butanoicacid, magnesium salt (9CI)
• Buttersaeure, Magnesiumbutyrat
• Buttersaeure, Magnesium-Verbindung
• butyric acid , magnesium butyrate
• Butyric acid, magnesium salt (8CI)
• CTK5A3932
• EINECS 209-125-7
• magnesium butanoate
• Magnesium dibutyrate
• Magnesiumbutyrate (7CI)
• BUTYRIC ACID MAGNESIUM SALT [MI]
• BUTANOIC ACID, MAGNESIUM SALT
• BUTYRIC ACID, MAGNESIUM SALT
• DTXSID40204141
• BUTANOIC ACID, MAGNESIUM SALT (2:1)
• Q27277815
• F8GLD154BM
• NS00080466
• Magnesium butyrate [WHO-DD]
• magnesium;butanoate
• 556-45-6
• SCHEMBL268034
• UNII-F8GLD154BM

• Inchi： 1S/2C4H8O2.Mg/c2*1-2-3-4(5)6;/h2*2-3H2,1H3,(H,5,6);/q;;+2/p-2
• InChI Key： XGIJWNPXLLJTTB-UHFFFAOYSA-L
• SMILES： [Mg+2].[O-]C(CCC)=O.[O-]C(CCC)=O

Computed Properties

• Exact Mass: 198.07422
• Monoisotopic Mass: 198.074251
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 44
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.3

Experimental Properties

• Density: Not available
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• PSA: 80.26
• Vapor Pressure: Not available

Butanoic acid,magnesium salt (2:1) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Butanoic acid,magnesium salt (2:1)

Butanoic Acid, Magnesium Salt (2:1) - CAS No. 556-45-6

Butanoic acid, magnesium salt (2:1), also known as magnesium butanoate, is a chemical compound with the CAS registry number 556-45-6. This compound is a magnesium salt of butanoic acid, where the molar ratio of magnesium to butanoic acid is 1:2. The molecular formula of this compound is C8H16MgO4, and its molecular weight is approximately 190.39 g/mol. Magnesium butanoate is a white crystalline powder that is soluble in water and has a mild odor reminiscent of butyric acid.

The synthesis of magnesium butanoate typically involves the reaction of butanoic acid with magnesium hydroxide or magnesium oxide in an aqueous medium. This reaction produces the magnesium salt along with water. The process can be optimized by controlling factors such as pH, temperature, and stirring rate to ensure high yield and purity. Recent studies have explored the use of green chemistry principles to synthesize magnesium butanoate, focusing on reducing environmental impact and improving energy efficiency.

Magnesium butanoate has a wide range of applications across various industries. In the food industry, it is used as a food additive, particularly as an acidity regulator and flavor enhancer. Its ability to buffer pH levels makes it valuable in products such as dairy items, baked goods, and beverages. In the pharmaceutical sector, magnesium butanoate serves as a stabilizer and excipient in drug formulations, aiding in the controlled release of active ingredients.

In the cosmetics and personal care industry, magnesium butanoate is utilized as an emulsifier and thickening agent. It helps in stabilizing emulsions and improving the texture of products such as lotions, creams, and shampoos. Recent research has highlighted its potential as a natural alternative to synthetic thickeners, aligning with the growing consumer demand for eco-friendly and sustainable products.

The chemical properties of magnesium butanoate make it suitable for use in industrial applications as well. It acts as a catalyst in certain polymerization reactions and is employed in the production of biodegradable plastics. Its biocompatibility has also led to its exploration in biomedical applications, such as drug delivery systems and tissue engineering scaffolds.

From a toxicological perspective, magnesium butanoate is generally considered safe for human consumption when used within recommended limits. However, excessive intake may lead to gastrointestinal discomfort due to its high magnesium content. Regulatory bodies such as the FDA have established guidelines for its use in food and pharmaceutical products to ensure consumer safety.

Recent advancements in analytical techniques have enabled more precise characterization of magnesium butanoate. Techniques such as X-ray diffraction (XRD), Fourier-transform infrared spectroscopy (FTIR), and nuclear magnetic resonance (NMR) spectroscopy are now commonly used to study its crystal structure, functional groups, and purity. These studies have provided deeper insights into its physical properties and behavior under different conditions.

In conclusion, magnesium butanoate, with its versatile properties and wide range of applications, continues to be an important compound in various industries. Ongoing research focuses on optimizing its synthesis methods, exploring new applications, and ensuring its safety for human use. As demand for sustainable and eco-friendly solutions grows, magnesium butanoate stands out as a promising candidate for future innovations.